Cas no 1780014-73-4 (6-methoxy-2,3-dihydrospiro1-benzopyran-4,1'-cyclopropane-2'-carboxylic acid)

• Product Name: 6-methoxy-2,3-dihydrospiro1-benzopyran-4,1'-cyclopropane-2'-carboxylic acid
• CAS No: 1780014-73-4
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 5181689
• PubChem ID: 102555141
• Update Time: 2025-07-23

6-methoxy-2,3-dihydrospiro1-benzopyran-4,1'-cyclopropane-2'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methoxyspiro[chromane-4,2-cyclopropane]-1-carboxylic acid
• 6-methoxy-2,3-dihydrospiro1-benzopyran-4,1'-cyclopropane-2'-carboxylic acid

• Inchi： 1S/C13H14O4/c1-16-8-2-3-11-9(6-8)13(4-5-17-11)7-10(13)12(14)15/h2-3,6,10H,4-5,7H2,1H3,(H,14,15)
• InChI Key： BNDAPGQFYAJKCQ-UHFFFAOYSA-N
• SMILES： C1OC2=CC=C(OC)C=C2C2(CC2C(O)=O)C1

Additional information on 6-methoxy-2,3-dihydrospiro1-benzopyran-4,1'-cyclopropane-2'-carboxylic acid

Recent Advances in the Study of 6-Methoxy-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-2'-carboxylic Acid (CAS: 1780014-73-4)

The compound 6-methoxy-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid (CAS: 1780014-73-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways related to inflammation and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of considerable interest for drug development.

One of the key areas of research has been the investigation of the compound's interaction with specific molecular targets. Preliminary findings suggest that 6-methoxy-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid exhibits high affinity for certain enzymes and receptors involved in inflammatory responses. For instance, in vitro studies have demonstrated its ability to inhibit the activity of cyclooxygenase-2 (COX-2), a well-known mediator of inflammation. This inhibitory effect positions the compound as a potential candidate for the development of novel anti-inflammatory agents with improved selectivity and reduced side effects compared to existing therapeutics.

In addition to its anti-inflammatory properties, recent research has explored the neuroprotective effects of this compound. Animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, have shown that administration of 6-methoxy-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid can mitigate oxidative stress and reduce neuronal damage. These findings are particularly significant given the limited treatment options currently available for these debilitating conditions. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for central nervous system disorders.

Another notable aspect of recent studies is the optimization of the compound's synthetic pathway. Researchers have developed more efficient and scalable methods for the synthesis of 6-methoxy-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, which is crucial for its potential commercialization. Advances in catalytic cyclopropanation and stereoselective synthesis have enabled higher yields and purity, addressing previous challenges associated with its production. These improvements not only facilitate further research but also pave the way for large-scale manufacturing should the compound progress to clinical trials.

Despite these promising developments, challenges remain in fully understanding the compound's safety profile and long-term effects. Current preclinical studies are focused on comprehensive toxicological assessments to identify any potential adverse effects. Early results indicate a favorable safety margin, but further investigations are necessary to confirm these findings. Additionally, researchers are exploring structural modifications to enhance the compound's bioavailability and therapeutic index, which could further broaden its applications.

In conclusion, 6-methoxy-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid (CAS: 1780014-73-4) represents a promising candidate for the development of new therapies targeting inflammation and neurodegenerative diseases. Its unique structural properties, combined with its demonstrated biological activities, make it a valuable subject of ongoing research. As studies continue to uncover its full potential, this compound may soon transition from the laboratory to clinical applications, offering new hope for patients with conditions that currently lack effective treatments.